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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B15569353 Get Quote

Essential Safety and Handling Guide for MRS-
2179
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for the P2Y1 receptor

antagonist, MRS-2179. Adherence to these guidelines is essential for ensuring laboratory

safety and the integrity of experimental outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) for MRS-2179 ammonium salt hydrate, the

substance is not classified as hazardous according to the Globally Harmonized System (GHS).

However, standard laboratory safety precautions should always be observed.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Gloves
Standard laboratory gloves

(e.g., nitrile)
Prevents direct skin contact.

Eye Protection Safety glasses or goggles
Protects eyes from potential

splashes of solutions.

Lab Coat Standard laboratory coat
Protects skin and clothing from

accidental spills.

Toxicological Data Summary:

Metric Value Species

Intravenous TDLo 50 mg/kg Mouse

The provided toxicological data indicates a relatively low level of toxicity. The SDS states that

MRS-2179 has no irritant or sensitizing effects.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of MRS-2179.

Storage and Stability:

Form Storage Temperature Stability

Solid -20°C ≥ 4 years

Stock Solution -20°C or -80°C

Up to 1 month at -20°C; up to

6 months at -80°C. Avoid

repeated freeze-thaw cycles.

Preparation of Stock Solutions:

MRS-2179 is soluble in water up to 100 mM.[1][2] To prepare a stock solution, reconstitute the

solid compound in sterile water. It is recommended to prepare and use solutions on the same
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day if possible.[3] If storage is necessary, aliquot the stock solution into single-use vials to

prevent degradation from multiple freeze-thaw cycles.[4]

Experimental Protocol: In Vitro Platelet Aggregation
Assay
This protocol provides a general framework for utilizing MRS-2179 as a P2Y1 receptor

antagonist in a human platelet aggregation assay.

Objective: To assess the inhibitory effect of MRS-2179 on ADP-induced platelet aggregation.

Materials:

MRS-2179

Adenosine diphosphate (ADP)

Human platelet-rich plasma (PRP)

Light Transmission Aggregometer (LTA)

Procedure:

Preparation of Platelet-Rich Plasma (PRP): Isolate PRP from fresh human blood samples

according to standard laboratory procedures.

Pre-incubation with MRS-2179:

In the aggregometer cuvette, incubate a sample of the PRP with the desired concentration

of MRS-2179 (a common starting concentration is 10 µM) or vehicle control.[1]

Allow for a brief pre-incubation period to ensure the antagonist has bound to the P2Y1

receptors.

Induction of Platelet Aggregation:

Initiate platelet aggregation by adding a submaximal concentration of ADP to the cuvette.
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The final concentration of ADP will need to be optimized for your specific experimental

conditions.

Data Acquisition:

Monitor and record the change in light transmission for a set period using the LTA. An

increase in light transmission corresponds to an increase in platelet aggregation.

Analysis:

Compare the aggregation profiles of the MRS-2179-treated samples to the vehicle control

to determine the extent of inhibition.

Experimental Workflow:

Preparation

Assay

Analysis

Isolate Platelet-Rich Plasma (PRP)

Pre-incubate PRP with MRS-2179 or Vehicle

Prepare MRS-2179 Stock Solution

Induce Aggregation with ADP

Measure Aggregation with LTA

Compare Aggregation Profiles

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15569353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for an in vitro platelet aggregation assay using MRS-2179.

P2Y1 Receptor Signaling Pathway
MRS-2179 is a competitive antagonist of the P2Y1 receptor.[1][3] This receptor is a G-protein

coupled receptor (GPCR) that, upon activation by its endogenous ligand ADP, primarily couples

to Gq/11. This initiates a downstream signaling cascade involving the activation of

Phospholipase C (PLC), which in turn cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the

endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG

activates Protein Kinase C (PKC).
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Caption: P2Y1 receptor signaling pathway and the inhibitory action of MRS-2179.
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Disposal Plan
As MRS-2179 is not classified as a hazardous substance, standard disposal procedures for

non-hazardous chemical waste should be followed.

Unused Solid Material and Empty Containers: Dispose of in accordance with local, state, and

federal regulations for non-hazardous chemical waste.

Aqueous Solutions: Small quantities of aqueous solutions containing MRS-2179 can typically

be disposed of down the drain with copious amounts of water, provided this is in compliance

with local regulations. Always check with your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has

come into contact with MRS-2179 should be disposed of in the appropriate laboratory waste

stream as designated by your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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